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For Researchers, Scientists, and Drug Development Professionals

Introduction

JBC117 is a novel small molecule inhibitor targeting the plant homeodomain (PHD) finger of
Pygopus2 (Pygo2), a key component of the Wnt/p-catenin signaling pathway.[1] By interacting
with the PHD finger, JBC117 disrupts the interaction between Pygo2 and the histone 3 tail
(H3K4me) and the HD1 domain of BCL9, which is crucial for 3-catenin-mediated transcription.
[1] This inhibitory action leads to potent anti-cancer effects in various cancer cell lines,
including the A549 human lung adenocarcinoma cell line.[1] These application notes provide
detailed protocols and dosage information for the use of JBC117 in in vitro and in vivo studies
involving the A549 cell line.

Data Presentation

The following tables summarize the quantitative data regarding the efficacy of JIBC117 in the
A549 lung cancer cell line.

Table 1: In Vitro Efficacy of IBC117 in A549 Cells[1]
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Parameter Assay IC50 Value (pM) Treatment Duration
JBC117 Cell Proliferation 3.3+0.15 72 hours
Anchorage-
JBC117 Independent Colony 15+0.19 2 weeks
Formation (Soft Agar)
ICGO001 (Positive ] )
Cell Proliferation 4.0+0.08 72 hours
Control)
B Anchorage-
ICGO001 (Positive
Independent Colony 1.7 £0.09 2 weeks
Control) _
Formation (Soft Agar)
Table 2: In Vivo Efficacy of IBC117 in A549 Xenograft Model[1]
Tumor Growth .
Treatment Group Dosage o Survival
Inhibition
10 mg/kg/da Significantl
JBC117 grgieay Not specified g Y
(subcutaneous) prolonged
20 mg/kg/da Significantl
JBC117 graieay 93% J Y
(subcutaneous) prolonged
ICGO001 (Positive N N
Not specified 61% Not specified

Control)

Signaling Pathway

JBC117 exerts its anti-cancer effects by targeting the Wnt/3-catenin signaling pathway. The

diagram below illustrates the proposed mechanism of action.
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Caption: Mechanism of JBC117 in the Wnt/(3-catenin signaling pathway.

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Cell Culture

e Cell Line: A549 human lung adenocarcinoma cells.

e Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal
Bovine Serum (FBS), 100 U/mL penicillin, and 100 pg/mL streptomycin.

e Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% COx2.

Cell Proliferation Assay

This protocol is used to determine the effect of JIBC117 on the proliferation of A549 cells.
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Seed A549 cells in 96-well plates

!

Allow cells to attach overnight

!
Great cells with various concentrations of JBCll?)
!
Gncubate for 72 hours)
!
G\dd MTT reagent and incubate)
!
Gdd solubilization buﬁe)
!
G/Ieasure absorbance at 570 nn)
!
(Calculate cell viability and 1C50 value)
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Geed A549 cells in a 6-well plate to form a confluent monolaye)

!

(Create a 'wound' by scratching with a pipette tip)

!

(Wash with PBS to remove detached cells)

!
Gdd medium with JBC117 or vehicle controD
!
Gncubate for 24 hours)

!

Gmage the wound at Oh and 240
!

(Measure the wound closure area
!

(Calculate the percentage of migratiorD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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